Cas no 52753-44-3 (Benzenamine, N-(4-methylphenyl)-2-nitro-)

• Product Name: Benzenamine, N-(4-methylphenyl)-2-nitro-
• CAS No: 52753-44-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 358927
• PubChem ID: 615054
• Update Time: 2025-04-19

Benzenamine, N-(4-methylphenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(4-methylphenyl)-2-nitro-
• 4'-METHYL-2-NITRODIPHENYLAMINE
• N-(4-methylphenyl)-2-nitroaniline
• AKOS002375197
• N-(4-Methylphenyl)-2-nitroaniline #
• (2-nitro-phenyl)-p-tolyl-amine
• 52753-44-3
• N-(4-methylphenyl)-N-(2-nitrophenyl)amine
• DTXSID80346796
• SCHEMBL497223
• Oprea1_558287

• Inchi： 1S/C13H12N2O2/c1-10-6-8-11(9-7-10)14-12-4-2-3-5-13(12)15(16)17/h2-9,14H,1H3
• InChI Key： RJBXLPRREJWPJI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17